Cas no 6881-57-8 (Benzylphosphonic acid)

• Product Name: Benzylphosphonic acid
• CAS No: 6881-57-8
• MF: C₇H₉O₃P
• MW: 172.118323087692
• MDL: MFCD00039519
• CID: 85774
• PubChem ID: 329765238
• Update Time: 2025-06-09

Benzylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• Benzylphosphonic acid
• acide benzyl phosphonique
• benzylphosphinioc acid
• Benzyl-phosphonic acid
• Benzyl-phosphonsaeure
• BMK1-H2
• phenylmethylphosphonic acid
• CS-0361217
• F87423
• BDBM50080274
• BP-21653
• BENZYLPHOSPHONICACID
• 6881-57-8
• SCHEMBL44318
• benzyl-dioxido-oxo-$l^{5}-phosphane
• AKOS006221427
• Q27458263
• CHEBI:183902
• FT-0636281
• CHEMBL299737
• Benzylphosphonic acid, 97%
• Phenyl-methanephosphonic acid anion
• AI3-22857
• MFCD00039519
• DTXSID2064498
• Phosphonic acid, P-(phenylmethyl)-
• B85
• A836255
• Phosphonic acid, (phenylmethyl)-
• DB-022623
• DTXCID9046237

• MDL： MFCD00039519
• Inchi： 1S/C7H9O3P/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,8,9,10)
• InChI Key： OGBVRMYSNSKIEF-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=CC=1)(=O)(O)O
• BRN： 2519318

Computed Properties

• Exact Mass: 172.02900
• Monoisotopic Mass: 172.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: White solid
• Density: 1.378
• Melting Point: 173-178 °C
• Boiling Point: 378.2 °C at 760 mmHg
• Flash Point: 182.5 °C
• PSA: 67.34000
• LogP: 1.36430

Benzylphosphonic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzylphosphonic acid

Benzylphosphonic Acid (CAS No. 6881-57-8): An Overview of Its Properties, Applications, and Recent Research Advances

Benzylphosphonic acid (CAS No. 6881-57-8) is a versatile compound that has gained significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This article provides a comprehensive overview of its properties, applications, and recent advancements in research, highlighting its importance in various scientific domains.

Benzylphosphonic acid is a white crystalline solid with the molecular formula C₇H₉O₃P. It is characterized by its unique structure, which combines a benzene ring with a phosphonic acid group. This combination endows the compound with distinct chemical properties that make it valuable in a wide range of applications.

One of the key properties of benzylphosphonic acid is its high solubility in water and polar organic solvents. This solubility makes it an excellent candidate for use in aqueous solutions and reactions where solubility is crucial. Additionally, its stability under various pH conditions and its ability to form stable complexes with metal ions have made it a popular choice in catalysis and coordination chemistry.

In the field of biochemistry, benzylphosphonic acid has been extensively studied for its potential as a biomimetic compound. The phosphonic acid group closely resembles the natural phosphate group found in many biological molecules, such as DNA and ATP. This structural similarity allows benzylphosphonic acid to interact with biological systems in ways that mimic natural processes, making it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents.

Recent research has focused on the use of benzylphosphonic acid in drug discovery and development. Studies have shown that derivatives of benzylphosphonic acid can exhibit potent inhibitory effects on specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain benzylphosphonic acid-based compounds effectively inhibited the activity of protein kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, benzylphosphonic acid has found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using benzylphosphonic acid-based ligands, highlighting their potential for advanced materials development.

The environmental impact of chemicals is an important consideration in modern research. Studies have shown that benzylphosphonic acid exhibits low toxicity and environmental persistence compared to many other phosphorus-containing compounds. This makes it a more environmentally friendly option for various industrial applications. A review article published in Environmental Science & Technology discussed the environmental fate and effects of phosphonates, including benzylphosphonic acid, emphasizing their relatively low ecological risk.

In conclusion, Benzylphosphonic acid (CAS No. 6881-57-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceuticals, and materials science. Its unique properties and recent research advancements underscore its importance as a valuable tool for scientific exploration and innovation. As research continues to uncover new possibilities for this compound, its role in advancing various fields is likely to grow even further.